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Compound of Interest

Compound Name: icariside B5

Cat. No.: B15392950

For Immediate Release

This technical guide provides a detailed overview of the physicochemical properties of
icariside B5, a natural compound of interest to researchers, scientists, and drug development
professionals. This document outlines its fundamental molecular characteristics, available data
on its physical properties, and insights into its potential biological interactions.

Core Physicochemical Properties

Icariside B5, a megastigmane glucoside, has been isolated from various plant species,
including Macaranga tanarius and Casearia sylvestris.[1][2] Its chemical identity is well-
established, providing a solid foundation for further research and development.
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Property Value Source
Molecular Formula C19H320s [L1121[31[4115]
Molecular Weight 388.45 g/mol [2][3]

(4S)-4-hydroxy-3,5,5-trimethyl-

4-[(3R)-3-

[(2R,3R,4S,5S,6R)-3,4,5-

IUPAC Name trihnydroxy-6- [11[4115]
(hydroxymethyl)oxan-2-
ylJoxybutyl]cyclohex-2-en-1-
one

CAS Number 114226-08-3 [2][3][4]

Canonical SMILES

CC1=CC(=0)CC(C1(CCC(C)O
C2C(C(C(C(02)C0)0)0)0)0)
(C)C

[1](21[5]

While comprehensive experimental data on all physicochemical parameters of icariside B5 is

not readily available in the public domain, computational predictions and data from related

compounds offer valuable insights.
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Property Predicted/Observed Value Notes
No quantitative data available. Further experimental
- General solubility information determination is required for
Solubility o ] - o
suggests it is soluble in accurate solubility profiles in
organic solvents. various solvents.
_ _ No experimental data
Melting Point )
available.
Specific degradation kinetics
and stability under various pH
- Recommended storage at N
Stability and temperature conditions
room temperature.[3] o
have not been detailed in the
reviewed literature.
[5] This value suggests the
XlogP -0.8 compound is relatively
hydrophilic.
Topological Polar Surface Area
poiod 137 A2 [5]
(TPSA)
Hydrogen Bond Donors 5 [5]
Hydrogen Bond Acceptors 8 [5]

Experimental Protocols

Detailed experimental protocols for the determination of the physicochemical properties of

icariside B5 are not explicitly described in the currently available literature. However, standard

methodologies can be applied.

Determination of Solubility:

A standardized protocol for determining the solubility of icariside B5 would involve the

following steps:

Workflow for determining the solubility of icariside B5.
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Determination of Melting Point:

The melting point of a purified solid sample of icariside B5 can be determined using a
standard melting point apparatus.

Stability Studies:

A comprehensive stability study would involve assessing the degradation of icariside B5 under
various stress conditions, such as elevated temperature, varying pH levels, and exposure to

light. High-performance liquid chromatography (HPLC) is a common technique used to monitor
the concentration of the parent compound and the formation of degradation products over time.

Potential Signaling Pathway Interactions

While direct studies on the signaling pathways affected by icariside B5 are limited, research
on a related compound, icariside II, provides a potential starting point for investigation. Icariside
Il has been shown to exert anti-diabetic effects by targeting the PPARaly signaling pathway,
which in turn modulates the ROS/NF-kB/IRS1 signaling cascade.[6] This suggests that
icariside B5 may also interact with pathways related to metabolic regulation, inflammation, and
oxidative stress.

The proposed signaling pathway for the related compound Icariside Il is as follows:
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Proposed signaling pathway for the related compound Icariside 1.

Further research is necessary to elucidate the specific signaling pathways directly modulated
by icariside B5.
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Conclusion

Icariside B5 presents an interesting profile for researchers in natural product chemistry and
drug discovery. While its fundamental chemical identity is well-defined, a comprehensive
experimental characterization of its physicochemical properties, including solubility, melting
point, and stability, is required to fully understand its potential. The biological activity of related
compounds suggests that investigations into its effects on metabolic and inflammatory
signaling pathways could be a fruitful area of future research. This guide serves as a
foundational resource to support and guide these future scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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